4-Bromopyridine 1-oxide

Specification

• CAS No.: 14248-50-1
• Molecular Formula: C5H4BrNO
• Molecular Weight: 174 g/mol
• IUPAC Name: 4-bromo-1-oxidopyridin-1-ium
• Standard InChI: InChI=1S/C5H4BrNO/c6-5-1-3-7(8)4-2-5/h1-4H
• Standard InChI Key: ZRXLKDCFWJECNO-UHFFFAOYSA-N
• SMILES: C1=C[N+](=CC=C1Br)[O-]
• Canonical SMILES: C1=C[N+](=CC=C1Br)[O-]

Introduction

Basic Properties and Structure

4-Bromopyridine 1-oxide is characterized by its distinctive molecular structure consisting of a pyridine ring with an N-oxide group and a bromine atom at the para position. The presence of both the N-oxide group and the bromine substituent creates a unique electronic distribution that influences its chemical behavior.

Chemical Identity

The compound possesses several systematic and common names in chemical literature. The table below summarizes its basic identifiers:

Parameter	Value
IUPAC Name	4-Bromopyridine 1-oxide
CAS Number	14248-50-1
Molecular Formula	C5H4BrNO
Molecular Weight	173.995 g/mol
Synonyms	4-Bromopyridine N-Oxide, 4-Bromopyridine Oxide, 4-bromo-1-oxidopyridin-1-ium, Pyridine, 4-bromo-,1-oxide, NSC 111282

The chemical structure features a pyridine ring with a bromine atom at the 4-position and an oxygen atom bound to the nitrogen, forming the N-oxide functional group.

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Bromopyridine 1-oxide is essential for handling, storage, and application in chemical synthesis. The compound exhibits several notable characteristics that influence its behavior in various experimental conditions.

Physical Properties

The physical properties of 4-Bromopyridine 1-oxide are summarized in the following table:

Property	Value
Physical State	Solid
Color	Red-Brown
Melting Point	163°C (Decomposition)
Boiling Point	336.2±15.0 °C (Predicted)
Density	1.66±0.1 g/cm³ (Predicted)
Refractive Index	1.59
Flash Point	157.1°C
Vapor Pressure	0.000223 mmHg at 25°C

Solubility Profile

The compound demonstrates selective solubility in various solvents, which is crucial information for chemical processes and analytical procedures:

Solvent	Solubility
Dimethyl Sulfoxide (DMSO)	Soluble
Methanol	Soluble

This solubility profile makes DMSO and methanol the preferred solvents for preparing stock solutions of 4-Bromopyridine 1-oxide for experimental use.

Acid-Base Properties

The compound has a predicted pKa value of approximately 0±0.10, indicating its relatively acidic nature in solution. This property influences its reactivity in various chemical transformations and should be considered when designing synthetic pathways involving this compound.

Preparation and Synthesis

The preparation of 4-Bromopyridine 1-oxide can be approached through various synthetic routes. While the search results don't provide a direct synthesis method for 4-Bromopyridine 1-oxide specifically, they do include information on the related compound 4-Bromopyridine, which could potentially be oxidized to form the target compound.

Stock Solution Preparation

For research applications, the preparation of stock solutions with precise concentrations is often necessary. The following table provides guidance for preparing stock solutions of different concentrations:

Concentration	For 1 mg	For 5 mg	For 10 mg
1 mM	5.7471 mL	28.7356 mL	57.4713 mL
5 mM	1.1494 mL	5.7471 mL	11.4943 mL
10 mM	0.5747 mL	2.8736 mL	5.7471 mL

When preparing stock solutions, it is recommended to select an appropriate solvent based on the compound's solubility profile, with DMSO and methanol being preferred options.

Storage Parameter	Recommendation
Temperature	2-8°C (Refrigerator)
Atmosphere	Under inert gas (nitrogen or argon)
Stock Solution at -80°C	Use within 6 months
Stock Solution at -20°C	Use within 1 month

These storage recommendations help preserve the chemical integrity of the compound and prevent degradation.

Shipping Considerations

For transportation purposes, evaluation sample solutions are typically shipped with blue ice. All other quantities are available for shipping at room temperature or with blue ice upon request.

Parameter	Classification
GHS Symbol	GHS07
Signal Word	Warning
Hazard Statements	H319-H335-H315-H302+H312+H332
Precautionary Statements	P280-P301+P312-P362+P364

These hazard statements generally indicate potential eye irritation, respiratory irritation, skin irritation, and potential harm if swallowed, inhaled, or in contact with skin.